Cas no 7612-95-5 (Benzene,1-isothiocyanato-2-(2-phenylethenyl)-)

• Product Name: Benzene,1-isothiocyanato-2-(2-phenylethenyl)-
• CAS No: 7612-95-5
• MF: C₁₅H₁₁NS
• MW: 237.319542169571
• CID: 578681
• PubChem ID: 283156
• Update Time: 2025-04-19

Benzene,1-isothiocyanato-2-(2-phenylethenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-isothiocyanato-2-(2-phenylethenyl)-
• 1-isothiocyanato-2-(2-phenylethenyl)benzene
• isothiocyanatostilbene
• DTXSID701262741
• 7612-95-5

• Inchi： 1S/C15H11NS/c17-12-16-15-9-5-4-8-14(15)11-10-13-6-2-1-3-7-13/h1-11H
• InChI Key： NVZXSCLSEHKSAX-UHFFFAOYSA-N
• SMILES： S=C=NC1C=CC=CC=1C=CC1C=CC=CC=1

Computed Properties

• Exact Mass: 237.06133
• Monoisotopic Mass: 237.06122053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 5.6
• Topological Polar Surface Area: 44.4Ų

Experimental Properties

• PSA: 12.36
• LogP: 4.59130

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes